1,2-Dioctanoyl-sn-glycerol
1,2-Dioctanoyl-sn-glycerol
1,2-dioctanoyl-sn-glycerol is 1,2-diacyl-sn-glycerol in which both the 1- and 2-acyl groups are specified as octanoyl. Formula C19H36O5. It is a 1,2-diacyl-sn-glycerol and a dioctanoylglycerol. It is an enantiomer of a 2,3-dioctanoyl-sn-glycerol.
Brand Name:
Vulcanchem
CAS No.:
60514-48-9
VCID:
VC20849021
InChI:
InChI=1S/C19H36O5/c1-3-5-7-9-11-13-18(21)23-16-17(15-20)24-19(22)14-12-10-8-6-4-2/h17,20H,3-16H2,1-2H3/t17-/m0/s1
SMILES:
CCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCC
Molecular Formula:
C19H36O5
Molecular Weight:
344.5 g/mol
1,2-Dioctanoyl-sn-glycerol
CAS No.: 60514-48-9
Cat. No.: VC20849021
Molecular Formula: C19H36O5
Molecular Weight: 344.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1,2-dioctanoyl-sn-glycerol is 1,2-diacyl-sn-glycerol in which both the 1- and 2-acyl groups are specified as octanoyl. Formula C19H36O5. It is a 1,2-diacyl-sn-glycerol and a dioctanoylglycerol. It is an enantiomer of a 2,3-dioctanoyl-sn-glycerol. |
|---|---|
| CAS No. | 60514-48-9 |
| Molecular Formula | C19H36O5 |
| Molecular Weight | 344.5 g/mol |
| IUPAC Name | [(2S)-3-hydroxy-2-octanoyloxypropyl] octanoate |
| Standard InChI | InChI=1S/C19H36O5/c1-3-5-7-9-11-13-18(21)23-16-17(15-20)24-19(22)14-12-10-8-6-4-2/h17,20H,3-16H2,1-2H3/t17-/m0/s1 |
| Standard InChI Key | ZQBULZYTDGUSSK-KRWDZBQOSA-N |
| Isomeric SMILES | CCCCCCCC(=O)OC[C@H](CO)OC(=O)CCCCCCC |
| SMILES | CCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCC |
| Canonical SMILES | CCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCC |
| Appearance | Assay:≥95%A solution in acetonitrile |
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